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Compound of Interest

Compound Name: 2-(2-Methoxyphenoxy)acetic acid

Cat. No.: B155855

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-(2-Methoxyphenoxy)acetic acid, also known as guaiacoxyacetic acid, is a phenoxyacetic
acid derivative with documented herbicidal properties and potential for broader biological
applications. This technical guide provides a comprehensive review of the available scientific
literature, focusing on its synthesis, physicochemical properties, biological activities, and the
experimental methodologies used for its evaluation. Particular attention is given to its role as a
synthetic auxin mimic in plant biology, with emerging evidence suggesting potential in other
therapeutic areas. This document aims to serve as a foundational resource for researchers and
professionals in drug development and agricultural sciences.

Chemical and Physical Properties

2-(2-Methoxyphenoxy)acetic acid is a solid crystalline compound. Its fundamental properties
are summarized in the table below.[1]
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Property Value Reference
Molecular Formula CoH1004 [1]
Molecular Weight 182.17 g/mol [1]
2-(2-methoxyphenoxy)acetic
IUPAC Name ('d yP Y) [1]
aci

Guaiacoxyacetic acid, (o-
Synonyms ) ) [1]
Methoxyphenoxy)acetic acid

CAS Number 1878-85-9 [1]
Appearance White crystalline solid
Melting Point 121-124 °C

Soluble in organic solvents
Solubilit such as ethanol, methanol,
olubility o .
and acetone. Limited solubility

in water.

Spectral Data

The structural characterization of 2-(2-Methoxyphenoxy)acetic acid is supported by various
spectroscopic techniques.

e 'H NMR: The proton NMR spectrum is expected to show characteristic peaks for the
methoxy group protons, the aromatic protons, and the methylene protons of the acetic acid
moiety.

e 13C NMR: The carbon NMR spectrum will display distinct signals for the carbonyl carbon, the
aromatic carbons, the methoxy carbon, and the methylene carbon.[1]

« Infrared (IR) Spectroscopy: The IR spectrum typically exhibits a broad absorption band for
the hydroxyl group of the carboxylic acid, a sharp peak for the carbonyl group, and bands
corresponding to the aromatic ring and ether linkage.[1]
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e Mass Spectrometry: The mass spectrum will show the molecular ion peak and characteristic

fragmentation patterns.

Synthesis

The primary synthetic route to 2-(2-Methoxyphenoxy)acetic acid is the Williamson ether
synthesis.[2][3] This method involves the reaction of guaiacol (2-methoxyphenol) with a
haloacetic acid, typically chloroacetic acid, in the presence of a base.

4 Reactants h

Base (e.g., NaOH)
Chloroacetic Acid
Products
Guaiacol + NaOH > Sodium Guaiacolate + Chloroacetic Acid R R T A
(2-Methoxyphenol) (Intermediate) P Y
- J

Click to download full resolution via product page

Williamson Ether Synthesis of the target compound.

Experimental Protocol: Synthesis of 2-(2-
Methoxyphenoxy)acetic acid

This protocol is adapted from the general Williamson ether synthesis for phenoxyacetic acids.

[4][5]
Materials:

¢ Guaiacol (2-methoxyphenol)
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Chloroacetic acid

Sodium hydroxide (NaOH)
Hydrochloric acid (HCI)
Diethyl ether

Distilled water

Procedure:

Deprotonation of Guaiacol: In a round-bottom flask, dissolve guaiacol in an aqueous solution
of sodium hydroxide with stirring. This reaction forms the sodium salt of guaiacol (sodium
guaiacolate).

Nucleophilic Substitution: To the solution of sodium guaiacolate, add an agueous solution of
chloroacetic acid dropwise while maintaining the temperature. The reaction mixture is then
refluxed to ensure the completion of the Sn2 reaction.[3]

Work-up and Acidification: After cooling, the reaction mixture is diluted with water and
extracted with diethyl ether to remove any unreacted guaiacol. The aqueous layer is then
acidified with hydrochloric acid to a pH of approximately 2, leading to the precipitation of the
crude 2-(2-methoxyphenoxy)acetic acid.

Purification: The crude product is collected by vacuum filtration, washed with cold water, and
can be further purified by recrystallization from a suitable solvent system (e.g.,
ethanol/water) to yield the pure crystalline product.

Biological Activities

The primary reported biological activity of 2-(2-Methoxyphenoxy)acetic acid is its herbicidal

effect, acting as a synthetic auxin.[6][7] There is also interest in the anti-inflammatory potential

of the broader class of phenoxyacetic acids.

Herbicidal Activity
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2-(2-Methoxyphenoxy)acetic acid exhibits phytotoxic and cytotoxic effects on various plant
species. Its mechanism of action is believed to be similar to other phenoxyacetic acid
herbicides, which mimic the natural plant hormone indole-3-acetic acid (IAA), leading to
uncontrolled growth and eventual death of susceptible plants.[8][9]

Quantitative Data on Herbicidal Activity:

A study by da Silva et al. (2020) investigated the phytotoxicity and cytotoxicity of
guaiacoxyacetic acid on Lactuca sativa (lettuce) and Sorghum bicolor (sorghum).[6][7]
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Concentration

( L) Plant Species Parameter Inhibition (%)
mmol L~
3 Lactuca sativa Germination 100

] Germination Speed
3 Lactuca sativa 100

Index (GSI)

3 Lactuca sativa Root Growth (RG) 100
3 Lactuca sativa Aerial Growth (AG) 100
15 Lactuca sativa Germination 58.41
15 Lactuca sativa GSl 79.23
15 Lactuca sativa RG 86.58
15 Lactuca sativa AG 67.00
0.75 Lactuca sativa Germination 38.05
0.75 Lactuca sativa GSl 66.91
0.75 Lactuca sativa RG 71.98
3 Sorghum bicolor Germination 80.33
3 Sorghum bicolor GSl 88.90
3 Sorghum bicolor RG 97.93
3 Sorghum bicolor AG 100
15 Sorghum bicolor GSl 44.38
15 Sorghum bicolor RG 77.19

Experimental Protocol: Phytotoxicity Assay[6]
This protocol outlines a typical seed germination and seedling growth bioassay.
Materials:

o Seeds of the target plant species (e.g., Lactuca sativa, Sorghum bicolor)
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» 2-(2-Methoxyphenoxy)acetic acid solutions of varying concentrations
o Petri dishes lined with filter paper

o Growth chamber with controlled temperature and light conditions
Procedure:

e Preparation: Petri dishes are prepared with filter paper moistened with either distilled water
(control) or different concentrations of the test compound.

e Sowing: A known number of seeds are placed on the filter paper in each Petri dish.

¢ Incubation: The Petri dishes are incubated in a growth chamber under controlled conditions
(e.g., 25°C, 12h photoperiod).

o Data Collection: After a set period (e.g., 7 days), the percentage of germination, germination
speed index, root length, and shoot length are measured.

o Analysis: The inhibitory effects of the compound are calculated as a percentage reduction in
each parameter compared to the control.

Potential Anti-inflammatory Activity

While direct studies on the anti-inflammatory properties of 2-(2-Methoxyphenoxy)acetic acid
are limited, research on structurally related substituted (2-phenoxyphenyl)acetic acids has
demonstrated significant anti-inflammatory activity.[10][11] This suggests that 2-(2-
Methoxyphenoxy)acetic acid could be a candidate for similar investigations. The proposed
mechanism for related compounds involves the inhibition of cyclooxygenase (COX) enzymes,
which are key in the inflammatory pathway.

Signaling Pathways

The primary understood signaling pathway for 2-(2-Methoxyphenoxy)acetic acid is its role as
a synthetic auxin in plants.
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Simplified Auxin Signaling Pathway.

In this pathway, the synthetic auxin binds to the TIR1/AFB family of F-box proteins, which are
part of an SCF E3 ubiquitin ligase complex.[12] This binding promotes the ubiquitination and
subsequent degradation of Aux/IAA transcriptional repressors. The degradation of these
repressors releases Auxin Response Factors (ARFs), which can then activate the transcription
of auxin-responsive genes, leading to the observed physiological effects, such as uncontrolled
cell division and elongation.[12]

Future Directions

While the herbicidal properties of 2-(2-Methoxyphenoxy)acetic acid are established, further
research is warranted in several areas:

» Elucidation of Anti-inflammatory Potential: In-depth studies are needed to confirm and
quantify the anti-inflammatory activity of 2-(2-Methoxyphenoxy)acetic acid and to
determine its mechanism of action, including its effects on COX-1 and COX-2 enzymes.

o Structure-Activity Relationship (SAR) Studies: Systematic modification of the chemical
structure could lead to the development of more potent and selective analogues for either
herbicidal or therapeutic applications.

» Toxicological Profile: A comprehensive toxicological assessment is necessary to evaluate its
safety for potential pharmaceutical or large-scale agricultural use.

o Exploration of Other Biological Activities: Screening for other potential biological activities,
such as antimicrobial or anticancer effects, could reveal new applications for this compound
and its derivatives.

Conclusion
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2-(2-Methoxyphenoxy)acetic acid is a readily synthesizable compound with well-documented
herbicidal activity stemming from its function as a synthetic auxin. The available data on its
phytotoxicity provide a solid foundation for its application in agriculture. Furthermore, its
structural similarity to known anti-inflammatory agents suggests a promising avenue for future
research in drug discovery. This technical guide consolidates the current knowledge on this
compound, providing a valuable resource for scientists and researchers to build upon in their
future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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